Cas no 2001831-64-5 (3-3-(propan-2-yl)phenylazetidin-3-ol)

3-3-(propan-2-yl)phenylazetidin-3-ol structure
2001831-64-5 structure
Product Name:3-3-(propan-2-yl)phenylazetidin-3-ol
CAS No:2001831-64-5
MF:C12H17NO
MW:191.269483327866
CID:5782247
PubChem ID:165765733
Update Time:2023-12-26

3-3-(propan-2-yl)phenylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • EN300-1755925
    • 2001831-64-5
    • 3-[3-(propan-2-yl)phenyl]azetidin-3-ol
    • 3-3-(propan-2-yl)phenylazetidin-3-ol
    • Inchi: 1S/C12H17NO/c1-9(2)10-4-3-5-11(6-10)12(14)7-13-8-12/h3-6,9,13-14H,7-8H2,1-2H3
    • InChI Key: JTFJUYBOFXMQLM-UHFFFAOYSA-N
    • SMILES: OC1(C2C=CC=C(C(C)C)C=2)CNC1

Computed Properties

  • Exact Mass: 191.131014166g/mol
  • Monoisotopic Mass: 191.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 32.3Ų

3-3-(propan-2-yl)phenylazetidin-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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$1172.0 2023-06-03
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Enamine
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